2-amino-N-[(4-ethoxyphenyl)methyl]benzamide

• IUPAC Name: 2-amino-N-[(4-ethoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C16H18N2O2/c1-2-20-13-9-7-12(8-10-13)11-18-16(19)14-5-3-4-6-15(14)17/h3-10H,2,11,17H2,1H3,(H,18,19)
• InChI Key: PNYJLHUBQQYYSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2N
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2-amino-N-[(4-ethoxyphenyl)methyl]benzamide is an organic compound with the molecular formula C15H16N2O2 It is a benzamide derivative that features an amino group and an ethoxyphenyl group attached to the benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-[(4-ethoxyphenyl)methyl]benzamide typically involves the condensation of 2-aminobenzamide with 4-ethoxybenzyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-amino-N-[(4-ethoxyphenyl)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Nitro derivatives of the original compound.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-amino-N-[(4-ethoxyphenyl)methyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-amino-N-[(4-ethoxyphenyl)methyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest that it may interfere with cellular signaling pathways and enzyme activities.

Comparison with Similar Compounds

Similar Compounds

2-amino-N-methylbenzamide: A simpler benzamide derivative with similar structural features.

4-amino-N-(2-ethoxyphenyl)benzamide: Another benzamide derivative with an ethoxyphenyl group in a different position.

2-amino-N-(4-methoxyphenyl)benzamide: A compound with a methoxy group instead of an ethoxy group.

Uniqueness

2-amino-N-[(4-ethoxyphenyl)methyl]benzamide is unique due to the specific positioning of the ethoxyphenyl group, which can influence its chemical reactivity and biological activity. This structural feature may confer distinct properties compared to other similar compounds, making it a valuable compound for research and development in various fields.